Spirostaphylotrichin A
Overview
Description
Spirostaphylotrichin A is a secondary metabolite produced by fungi, particularly those assigned to the class of Deuteromycetes . It is a spirocyclic γ-lactam and is considered a bioactive compound .
Synthesis Analysis
The synthesis of this compound has been studied extensively. It is produced by fungi, particularly those in the class of Deuteromycetes . The biosynthesis of this compound has been studied in detail .Molecular Structure Analysis
The molecular structure of this compound is characterized by a spirocyclic γ-lactam . The structure was determined by spectroscopic analyses .Scientific Research Applications
Anti-Influenza Agent
Spirostaphylotrichin X, related to Spirostaphylotrichin A, from a marine-derived fungus, has shown significant inhibitory activities against multiple influenza virus strains. It works by inhibiting viral polymerase activity and interfering with progeny viral RNA production. This substance can potentially inhibit the replication of the influenza A virus by interfering with PB2 protein activity, making it a promising lead compound for anti-influenza therapeutics (Wang et al., 2018).
Mycoherbicide for Biocontrol
Spirostaphylotrichin W, along with Spirostaphylotrichins A, C, and D, has been isolated from Pyrenophora semeniperda, a fungus proposed for cheatgrass biocontrol. In bioassays, this compound exhibited notable activity, indicating its potential use as a mycoherbicide for controlling invasive grass species (Masia et al., 2014).
Antileishmanial Activity
Endophytic fungi from aquatic macrophytes, including compounds like Spirostaphylotrichins R and U, have been studied for their antileishmanial activity. These compounds, found in fungal extracts, have shown potential as treatments against Leishmania infections (Almeida et al., 2018).
Biosynthetic Pathway Research
Studies on the biosynthesis of this compound in Staphylotrichum coccosporum have provided insights into the molecular building blocks of this compound. Understanding its biosynthesis is crucial for exploring its potential applications in various fields of research (Sandmeier & Tamm, 1989).
Properties
IUPAC Name |
(4R,5S,6E)-4,10-dihydroxy-2-methoxy-3-methylidene-6-propylidene-2-azaspiro[4.5]dec-7-ene-1,9-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO5/c1-4-5-9-6-7-10(16)12(18)14(9)11(17)8(2)15(20-3)13(14)19/h5-7,11-12,17-18H,2,4H2,1,3H3/b9-5+/t11-,12?,14-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEEZHRJFRYRGNC-KUIZCYACSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=C1C=CC(=O)C(C12C(C(=C)N(C2=O)OC)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C/1\C=CC(=O)C([C@@]12[C@H](C(=C)N(C2=O)OC)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30420050 | |
Record name | Spirostaphylotrichin A | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30420050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
106155-05-9 | |
Record name | Spirostaphylotrichin A | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30420050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.